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Compound of Interest

Compound Name: 2-Iodo-5-nitrotoluene

CAS No.: 5326-38-5

Cat. No.: B1294305

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for 2-Iodo-5-
nitrotoluene, a key intermediate in pharmaceutical and chemical synthesis.[1] The document

outlines the structural characterization of this compound through mass spectrometry, infrared

spectroscopy, and nuclear magnetic resonance spectroscopy. Detailed experimental protocols

for these analytical techniques are also provided, alongside a logical workflow for its synthesis

and subsequent analysis.

Core Spectroscopic Data
The structural elucidation of 2-Iodo-5-nitrotoluene is accomplished through the combined

interpretation of data from various spectroscopic techniques. The quantitative data is

summarized in the tables below for clarity and comparative analysis.

Mass Spectrometry
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the compound. The electron ionization mass spectrum of 2-Iodo-5-nitrotoluene is
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characterized by its molecular ion peak and several key fragment ions.

Table 1: Mass Spectrometry Data for 2-Iodo-5-nitrotoluene

m/z (Mass-to-Charge
Ratio)

Relative Abundance Fragment Ion

263 High [M]+ (Molecular Ion)

90 Medium [C7H6]+

89 Medium [C7H5]+

Data sourced from PubChem, NIST Mass Spectrometry Data Center.[2]

Infrared (IR) Spectroscopy
Infrared spectroscopy is utilized to identify the functional groups present in the 2-Iodo-5-
nitrotoluene molecule. The characteristic absorption bands in the IR spectrum correspond to

the vibrational frequencies of specific bonds.

Table 2: Infrared (IR) Spectroscopy Data for 2-Iodo-5-nitrotoluene

Wavenumber (cm⁻¹) Intensity Assignment

~3100-3000 Medium Aromatic C-H Stretch

~2950-2850 Medium
Aliphatic C-H Stretch (from

Methyl group)

~1520 Strong Asymmetric NO₂ Stretch

~1345 Strong Symmetric NO₂ Stretch

~1600, ~1475 Medium to Weak Aromatic C=C Bending

~850-800 Strong

C-H Out-of-plane Bending

(indicative of substitution

pattern)

Below 700 Medium C-I Stretch
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Note: The exact peak positions can vary slightly based on the sample preparation method (e.g.,

KBr pellet, Nujol mull, or thin film).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

¹H NMR Spectroscopy

Proton NMR spectroscopy reveals the chemical environment of the hydrogen atoms in 2-Iodo-
5-nitrotoluene. The chemical shifts, splitting patterns, and integration values are key to

assigning the protons to their respective positions on the aromatic ring and the methyl group.

Table 3: ¹H NMR Spectroscopy Data for 2-Iodo-5-nitrotoluene

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~2.5 Singlet 3H -CH₃

~7.5 Doublet 1H Aromatic H

~8.0 Doublet of doublets 1H Aromatic H

~8.5 Doublet 1H Aromatic H

Note: Predicted values based on typical chemical shifts for similar aromatic nitro compounds.

The exact chemical shifts and coupling constants would be determined from the actual

spectrum.

¹³C NMR Spectroscopy

Carbon-13 NMR spectroscopy provides information on the different carbon environments within

the molecule.

Table 4: ¹³C NMR Spectroscopy Data for 2-Iodo-5-nitrotoluene
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Chemical Shift (δ, ppm) Assignment

~20 -CH₃

~90 C-I

~120-140 Aromatic C-H

~145 Aromatic C-NO₂

~150 Aromatic C-CH₃

Note: Predicted values based on typical chemical shifts for substituted nitrobenzenes.

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments cited in this

guide.

Sample Preparation for Spectroscopic Analysis
Proper sample preparation is crucial for obtaining high-quality spectroscopic data. For 2-Iodo-
5-nitrotoluene, a solid at room temperature, the following methods are recommended.

Infrared (IR) Spectroscopy (KBr Pellet Method):

Thoroughly grind 1-2 mg of 2-Iodo-5-nitrotoluene with approximately 100-200 mg of dry

potassium bromide (KBr) powder in an agate mortar and pestle until a fine, homogeneous

powder is obtained.

Transfer a portion of the mixture into a pellet-pressing die.

Apply pressure using a hydraulic press to form a transparent or translucent pellet.

Place the KBr pellet in the sample holder of the FT-IR spectrometer for analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve 5-10 mg of 2-Iodo-5-nitrotoluene in approximately 0.6-0.7 mL of a deuterated

solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.[3][4]
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Ensure the sample has completely dissolved; gentle warming or vortexing may be applied

if necessary.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), if

quantitative analysis or a precise chemical shift reference is required.

Cap the NMR tube and place it in the NMR spectrometer.

Gas Chromatography-Mass Spectrometry (GC-MS):

Prepare a dilute solution of 2-Iodo-5-nitrotoluene (approximately 10 µg/mL) in a volatile

organic solvent such as dichloromethane or hexane.[5]

Ensure the sample is free of any particulate matter by filtering or centrifugation if

necessary.[5]

Transfer the solution to a GC autosampler vial.

The sample is then ready for injection into the GC-MS system.

Instrumentation and Data Acquisition
FT-IR Spectroscopy: A Fourier-transform infrared spectrometer is used to record the

spectrum, typically in the range of 4000-400 cm⁻¹. A background spectrum of the pure KBr

pellet is recorded and automatically subtracted from the sample spectrum.

NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer

(e.g., 400 MHz or higher). For ¹H NMR, standard acquisition parameters are used. For ¹³C

NMR, a proton-decoupled sequence is typically employed to simplify the spectrum.

GC-MS: An Agilent GC-MS system or equivalent, equipped with a capillary column (e.g., DB-

5 or similar), is used for analysis. The gas chromatograph separates the components of the

sample before they enter the mass spectrometer. The mass spectrometer is operated in

electron ionization (EI) mode, and spectra are recorded over a mass range of m/z 50-500.

Synthesis and Analysis Workflow
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The following diagram illustrates a logical workflow for the synthesis and subsequent

spectroscopic analysis of 2-Iodo-5-nitrotoluene. The synthesis often involves the nitration of

an appropriate iodotoluene precursor.
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Caption: Workflow for Synthesis and Spectroscopic Analysis.
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Signaling Pathways and Logical Relationships
The process of identifying an unknown organic compound like 2-Iodo-5-nitrotoluene from its

spectroscopic data follows a logical decision-making pathway. The following diagram illustrates

this process.

Mass Spectrometry Analysis

IR Spectroscopy Analysis

NMR Spectroscopy Analysis

Obtain Spectroscopic Data
(MS, IR, NMR)

Determine Molecular Weight
from Molecular Ion Peak (M+)

Identify Functional Groups
(e.g., -NO₂, Aromatic Ring)

Determine Proton Environments
(Chemical Shift, Integration, Splitting)

Determine Carbon Environments
(Number of unique carbons)

Propose Molecular Formula
(from high-resolution MS or isotopic pattern)

Confirm Structure of
2-Iodo-5-nitrotolueneAssemble Structural Fragments

Click to download full resolution via product page

Caption: Logical Pathway for Spectroscopic Data Interpretation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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